Cas no 958885-86-4 (12-Hydroxy-8(17),13-labdadien-16,15-olide)

12-Hydroxy-8(17),13-labdadien-16,15-olide structure

958885-86-4 structure

Product Name:12-Hydroxy-8(17),13-labdadien-16,15-olide

CAS No:958885-86-4

Molecular Formula:C₂₀H₃₀O₃

Molecular Weight:318.450406551361

CID:837064

PubChem ID:16081507

12-Hydroxy-8(17),13-labdadien-16,15-olide Properties

Names and Identifiers

- 12-Hydroxy-8(17),13-labdadien-16,15-olide
- 12-Hydroxy-8(17),13-labdadien-16
- epivitexolide D
- 12-Hydroxy-8(17)
- [ "12-Hydroxy-8(17)", "13-labdadien-16", "15-olide" ]
- 3-[(1R)-2-[(1S,4aS,8aS)-Decahydro-5,5,8a-trimethyl-2-methylene-1-naphthalenyl]-1-hydroxyethyl]-2(5H)-furanone (ACI)
- 12-epi-Vitexolide D
- Curcucomosin C
- Vitexolide E
- AKOS032961668
- 4-[(1R)-2-[(1S,4aS,8aS)-5,5,8a-trimethyl-2-methylidene-3,4,4a,6,7,8-hexahydro-1H-naphthalen-1-yl]-1-hydroxyethyl]-2H-furan-5-one
- HY-N1031
- CS-0016295
- 958885-86-4
- FS-9201
- 12-epi-Vitexolide D; Curcucomosin C
- CHEMBL1095927
- DA-63236
- +Expand
- InChIKey： NNNUJNWMFLYQTF-PFRQMTDMSA-N
- Inchi： 1S/C20H30O3/c1-13-6-7-17-19(2,3)9-5-10-20(17,4)15(13)12-16(21)14-8-11-23-18(14)22/h8,15-17,21H,1,5-7,9-12H2,2-4H3/t15-,16+,17-,20+/m0/s1
- SMILES： C[C@]12CCCC(C)(C)[C@@H]1CCC(=C)[C@@H]2C[C@H](C1=CCOC1=O)O

Computed Properties

Exact Mass: 318.21900
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Rotatable Bond Count: 3
Monoisotopic Mass: 318.219
Heavy Atom Count: 23
Complexity: 545
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 4
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 4.9
Topological Polar Surface Area: 46.5A^2

Experimental Properties

LogP: 4.01940
PSA: 46.53000
Boiling Point: 468.0±20.0 °C at 760 mmHg
Vapor Pressure: 0.0±2.6 mmHg at 25°C
Flash Point: 187.5±14.5 °C
Color/Form: Powder
Density: 1.1±0.1 g/cm3

12-Hydroxy-8(17),13-labdadien-16,15-olide Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
A2B Chem LLC	AX16722-5mg	12-Hydroxy-8(17),13-labdadien-16,15-olide	958885-86-4	97.5%	5mg	$785.00	2024-07-18
TargetMol Chemicals	TN2598-5 mg	12-Hydroxy-8(17),13-labdadien-16,15-olide	958885-86-4	98%	5mg	￥ 3,940
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	H27420-5mg	12-Hydroxy-8(17),13-labdadien-16,15-olide	958885-86-4	,HPLC≥98%	5mg	¥5600.0	2023-09-07
SHANG HAI TAO SHU Biotechnology Co., Ltd.	TN2598-1 mg	12-Hydroxy-8(17),13-labdadien-16,15-olide	958885-86-4		1mg	￥2835.00	2022-04-26

12-Hydroxy-8(17),13-labdadien-16,15-olide Synthesis

Synthetic Circuit 1

497-23-4

3243-36-5

958885-86-4

Reaction Conditions

1.1 Reagents: Diisopropylethylamine , Methanesulfonic acid, 1,1,1-trifluoro-, anhydride with B,B-dibutylborinic acid Solvents: Dichloromethane ; -78 °C
1.2 2 h, -78 °C

Reference

: Expedient synthesis of villosin and its isomer (E)-labda-8(17),12,14-trien-15(16)-olide

Boukouvalas, John; Wang, Jian-Xin; Marion, Olivier, Tetrahedron Letters, 2007, 48(44), 7747-7750

Synthetic Circuit 2

7331-52-4

3243-36-5

958885-86-4

Reaction Conditions

1.1 Reagents: Lithium diisopropylamide Solvents: Tetrahydrofuran , Hexane ; 30 min, -78 °C
1.2 Solvents: Tetrahydrofuran ; -30 °C; overnight, -30 °C
1.3 Reagents: Sodium bicarbonate Solvents: Water ; -30 °C

Reference

: The identification of naturally occurring labdane diterpenoid calcaratarin D as a potential anti-inflammatory agent

Tran, Quy T. N.; Wong, W. S. Fred; Chai, Christina L. L., European Journal of Medicinal Chemistry, 2019, 174, 33-44

Synthetic Circuit 3

61550-02-5

3243-36-5

958885-86-4

1788090-69-6

Reaction Conditions

1.1 Catalysts: Ytterbium triflate Solvents: Ethanol , Tetrahydrofuran , Water ; 24 h, -30 °C

Reference

: Lewis Acid-Catalyzed Stereoselective α-Addition of Chiral Aldehydes to Cyclic Dienol Silanes: Aqueous Synthesis of Chiral Butenolides

Adamkiewicz, Anna; Weglarz, Izabela; Butkiewicz, Aleksandra; Woyciechowska, Marta; Mlynarski, Jacek, Advanced Synthesis & Catalysis, 2020, 362(3), 667-678

12-Hydroxy-8(17),13-labdadien-16,15-olide Raw materials

12-Hydroxy-8(17),13-labdadien-16,15-olide Preparation Products

12-Hydroxy-8(17),13-labdadien-16,15-olide Suppliers

SHANG HAI YUAN YE Biotechnology Co., Ltd.

Audited Supplier

(CAS:958885-86-4)

MR./MRS.:TANG SI LEI

Phone:15026964105

Email:2881489226@qq.com

12-Hydroxy-8(17),13-labdadien-16,15-olide Related Literature

1. Possible electron spin resonance identification of Br2– and I2– in γ-irradiated bromide or iodide doped barium sulphate

J. Chem. Soc. D, 1971, 268a-268a
2. Visible light-induced free radical promoted cationic polymerization using organotellurium compounds†

Kerem Kaya,Mustafa Seba,Takehiro Fujita,Shigeru Yamago Polym. Chem., 2018,9, 5639-5643
3. Development of a method for the sampling and analysis of nickel and inorganic compounds of nickel in workplace air using atomic absorption spectrometry

Analyst, 1995,120, 2089-2095
4. The migration of acetochlor from feed to milk

Xue Qin,Yujun Jiang,Zhenghui Wang,Chaoxin Man,Shiqian Fu,Sihan Chen,Xinyan Yang,Tao Yang,Dongyan Zhang,Linyao Li,Edward M. Fox,Wei Zhang RSC Adv., 2020,10, 44344-44351
5. Highly enantioselective organocatalytic Strecker reaction of cyclic N-acyl trifluoromethylketimines: synthesis of anti-HIV drug DPC 083†

Fa-Guang Zhang,Xiao-Yan Zhu,Shen Li,Jing Nie Chem. Commun., 2012,48, 11552-11554
6. Optimization of double-vortex-assisted matrix solid-phase dispersion for the rapid determination of paraben preservative residues in leafy vegetables†

Chun-Ju Yang,Wang-Hsien Ding RSC Adv., 2020,10, 35557-35564
7. Advanced asymmetric supercapacitors with a squirrel cage structure Fe3O4@carbon nanocomposite as a negative electrode

Wenxia Pan,Gengtao Guo,Yuhang Zheng,Jianhong Zhu,Cheng Liu RSC Adv., 2021,11, 39399-39411
8. Back cover

J. Mater. Chem. C, 2018,6, 401-402
9. A pentaquinone based probe for relay recognition of F− and Cu2+ ions: sequential logic operations at the molecular level†

Vandana Bhalla,Roopa,Manoj Kumar Dalton Trans., 2013,42, 13390-13396
10. Preparation and catalytic performance of a novel highly dispersed bifunctional catalyst Pt@Fe-MCM-41†

Naijin Wu,Baoshan Li,Jianjun Liu,Shengli Zuo,Yunchen Zhao RSC Adv., 2016,6, 13461-13468

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